Cas no 2172458-94-3 (tert-butyl 4-amino(2-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino(2-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2172458-94-3
• MF: C₁₇H₂₅FN₂O₃
• MW: 324.390408277512
• CID: 5569203
• PubChem ID: 165596308
• Update Time: 2025-10-29

tert-butyl 4-amino(2-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[amino(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
• EN300-1639315
• 2172458-94-3
• tert-butyl 4-amino(2-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C17H25FN2O3/c1-16(2,3)23-15(21)20-10-8-17(22,9-11-20)14(19)12-6-4-5-7-13(12)18/h4-7,14,22H,8-11,19H2,1-3H3
• InChI Key： NDELSXKGHQLHDC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1(CCN(C(=O)OC(C)(C)C)CC1)O)N

Computed Properties

• Exact Mass: 324.18492083g/mol
• Monoisotopic Mass: 324.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-amino(2-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate

Recent Advances in the Study of tert-butyl 4-amino(2-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS: 2172458-94-3)

The compound tert-butyl 4-amino(2-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS: 2172458-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and pharmacological relevance.

Recent studies have highlighted the importance of this piperidine derivative in the development of novel therapeutic agents. The compound's unique structural features, including the fluorophenyl and hydroxyl groups, make it a valuable scaffold for drug discovery. Researchers have successfully utilized this intermediate in the synthesis of various compounds targeting central nervous system (CNS) disorders, such as depression, anxiety, and neurodegenerative diseases. The presence of the tert-butyl carbamate group enhances the compound's stability, facilitating its use in multi-step synthetic routes.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives synthesized from tert-butyl 4-amino(2-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate in modulating serotonin and dopamine receptors. The study employed advanced computational modeling and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives. The results indicated that modifications at the 4-position of the piperidine ring significantly influenced binding affinity and selectivity, paving the way for the design of more potent and selective therapeutic agents.

Another notable application of this compound lies in its role as a key intermediate in the synthesis of protease inhibitors. Recent research has explored its potential in the development of antiviral drugs, particularly those targeting HIV and SARS-CoV-2. The fluorophenyl moiety has been shown to enhance the binding affinity of these inhibitors to viral proteases, while the hydroxyl group contributes to improved solubility and pharmacokinetic properties. These findings underscore the compound's versatility and its potential to address unmet medical needs in infectious diseases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of tert-butyl 4-amino(2-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate. A study published in Organic Process Research & Development reported a scalable and cost-effective synthesis route, achieving high yields and purity. The authors emphasized the importance of green chemistry principles, such as the use of environmentally friendly solvents and catalysts, in the large-scale production of this intermediate. These developments are expected to facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, tert-butyl 4-amino(2-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS: 2172458-94-3) represents a promising scaffold in medicinal chemistry, with applications spanning CNS disorders, antiviral therapy, and beyond. The latest research highlights its synthetic accessibility, pharmacological potential, and versatility as a building block for drug discovery. Future studies are likely to explore additional therapeutic targets and further optimize its derivatives for clinical development.